Cas no 2229604-91-3 (2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine
• CAS No: 2229604-91-3
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 5935201
• PubChem ID: 165704888
• Update Time: 2025-08-03

2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine
• EN300-1916839
• [2-(4-bromo-5-methoxythiophen-2-yl)cyclopropyl]methanamine
• 2229604-91-3

• Inchi： 1S/C9H12BrNOS/c1-12-9-7(10)3-8(13-9)6-2-5(6)4-11/h3,5-6H,2,4,11H2,1H3
• InChI Key： XKPJOUQGOLWTDL-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C1CC1CN

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine

Research Briefing on 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine (CAS: 2229604-91-3): Recent Advances and Applications

The compound 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine (CAS: 2229604-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropylmethanamine moiety, combined with the bromo-methoxythiophene scaffold, provides a versatile platform for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of serotonin receptor modulators, with promising results in preclinical models of neurological disorders.

The pharmacological profile of this compound has been extensively investigated, particularly its interactions with G protein-coupled receptors (GPCRs). Research indicates that the compound exhibits selective binding affinity for certain serotonin receptor subtypes, making it a valuable tool compound for neuropharmacology studies. Additionally, its metabolic stability and blood-brain barrier permeability have been characterized in recent pharmacokinetic studies, supporting its potential as a central nervous system (CNS) drug candidate.

From a synthetic chemistry perspective, novel routes for the preparation of 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized palladium-catalyzed cross-coupling approach that significantly enhances the scalability of production while maintaining high enantiomeric purity, addressing previous challenges in large-scale synthesis.

Emerging applications of this compound extend beyond neuroscience, with recent findings suggesting potential utility in oncology drug development. Preliminary screening data indicate that derivatives of 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine show inhibitory activity against certain kinase targets involved in cancer cell proliferation. These findings warrant further investigation into structure-activity relationships and mechanism of action studies.

The safety profile and toxicological characteristics of this compound have been evaluated in recent preclinical studies. While generally well-tolerated in animal models at therapeutic doses, researchers have noted the importance of careful dose optimization due to observed dose-dependent effects on cardiovascular parameters. These findings highlight the need for comprehensive safety assessments in future development programs.

In conclusion, 2-(4-bromo-5-methoxythiophen-2-yl)cyclopropylmethanamine represents a promising chemical scaffold with diverse applications in medicinal chemistry. The growing body of research on this compound underscores its potential as both a pharmacological tool and a lead compound for drug discovery. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacological properties, and investigating novel derivatives with improved selectivity and efficacy.